Cas no 2680695-09-2 (methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate)

• Product Name: methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate
• CAS No: 2680695-09-2
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• CID: 5648750
• PubChem ID: 165907592
• Update Time: 2025-05-20

methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 2680695-09-2
• methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate
• EN300-28280778

• Inchi： 1S/C14H16N2O3/c1-19-13(17)7-6-11(15)14(18)10-8-16-12-5-3-2-4-9(10)12/h2-5,8,11,16H,6-7,15H2,1H3
• InChI Key： SEHKPPUBXKFUAC-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2C=CC=CC1=2)C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 260.11609238g/mol
• Monoisotopic Mass: 260.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.2Ų

Additional information on methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate

Methyl 4-Amino-5-(1H-Indol-3-yl)-5-oxopentanoate (CAS No. 2680695-09-2): A Comprehensive Overview

Methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate (CAS No. 2680695-09-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

Methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate is a complex organic molecule with a molecular formula of C₁₄H₁₇NO₄. The compound features an indole ring system, an amino group, and an ester functional group, which contribute to its diverse biological activities. The synthesis of this compound typically involves multi-step reactions, including the formation of the indole ring, introduction of the amino group, and esterification of the carboxylic acid moiety.

Recent studies have explored various synthetic routes to optimize the yield and purity of methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency. This method not only enhances the yield but also minimizes the formation of by-products, making it a preferred choice for large-scale production.

Biological Activities and Mechanisms of Action

Methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate has demonstrated a wide range of biological activities, including anti-inflammatory, neuroprotective, and anticancer properties. These activities are primarily attributed to its ability to modulate key signaling pathways involved in cellular processes such as inflammation, apoptosis, and cell proliferation.

In vitro studies have shown that methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to reduce oxidative stress by scavenging reactive oxygen species (ROS), thereby protecting cells from damage. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

The neuroprotective properties of methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate have also been extensively studied. Research indicates that the compound can protect neurons from ischemic injury by inhibiting apoptosis and promoting neurogenesis. This makes it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In terms of anticancer activity, methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate has shown promising results in both in vitro and in vivo models. It has been reported to induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this activity involves the modulation of key signaling pathways such as p53 and PI3K/Akt. These findings highlight the potential of methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate as a novel anticancer agent.

Clinical Trials and Future Prospects

The promising preclinical results of methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and efficacy of the compound in human subjects. Preliminary data from these trials have shown that methyl 4-amino-5-(1H-indol-3-yl)-5-oxopentanoate is well-tolerated with minimal side effects.

Further clinical trials are planned to evaluate the compound's therapeutic potential in specific disease conditions such as inflammatory disorders and cancer. These trials will provide valuable insights into the optimal dosing regimens and treatment protocols for maximizing the therapeutic benefits while minimizing adverse effects.

In conclusion, methyl 4-amino-5-(1H-indol-3-y l)-5-o xopent ano ate (CAS No. 2680695 -09 -2) strong > represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new mechanisms of action and applications for this molecule, paving the way for its future development as a novel therapeutic agent. p > article > response >